Cas no 38520-78-4 (6-Fluoro-2-methyl-4H-benzo[d][1,3]oxazin-4-one)

6-Fluoro-2-methyl-4H-benzo[d][1,3]oxazin-4-one structure
38520-78-4 structure
Product Name:6-Fluoro-2-methyl-4H-benzo[d][1,3]oxazin-4-one
CAS No:38520-78-4
MF:C9H6FNO2
MW:179.147845745087
CID:293135
PubChem ID:730193
Update Time:2025-04-19

6-Fluoro-2-methyl-4H-benzo[d][1,3]oxazin-4-one Chemical and Physical Properties

Names and Identifiers

    • 6-Fluoro-2-methyl-4H-benzo[d][1,3]oxazin-4-one
    • 4H-3,1-Benzoxazin-4-one, 6-fluoro-2-methyl-
    • 2-methyl-6-fluoro-4H-3,1-benzoxazin-4-one
    • 2-Methyl-6-fluoro-4-oxo-3,1-benzoxazin
    • 6-Fluoro-2-methyl-3,1-benzoxazin-4-one
    • 6-fluoro-2-methyl-4H-3,1-benzoxazin-4-one
    • 6-fluoro-2-methylquinazolin-4-ol
    • SCHEMBL4123057
    • CS-0216928
    • AKOS002348678
    • FT-0753386
    • EN300-6486624
    • A6521
    • 38520-78-4
    • 6-Fluoro-2-methyl-benzo[d][1,3]oxazin-4-one
    • DB-014643
    • MFCD02333777
    • SY364250
    • Inchi: 1S/C9H6FNO2/c1-5-11-8-3-2-6(10)4-7(8)9(12)13-5/h2-4H,1H3
    • InChI Key: REAWYHMDDZZSSJ-UHFFFAOYSA-N
    • SMILES: FC1C=CC2=C(C(=O)OC(C)=N2)C=1

Computed Properties

  • Exact Mass: 179.03800
  • Monoisotopic Mass: 179.038
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 264
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.7A^2
  • XLogP3: 1.4

Experimental Properties

  • Density: 1.36
  • Boiling Point: 297°C at 760 mmHg
  • Flash Point: 133.4°C
  • Refractive Index: 1.585
  • PSA: 43.10000
  • LogP: 1.63550

6-Fluoro-2-methyl-4H-benzo[d][1,3]oxazin-4-one Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

6-Fluoro-2-methyl-4H-benzo[d][1,3]oxazin-4-one Pricemore >>

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